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Compound of Interest

1-Bromo-2,4-dichloro-3-
Compound Name:
methylbenzene

Cat. No.: B1284043

Technical Support Center: 1-Bromo-2,4-dichloro-3-
methylbenzene

Disclaimer: The information provided herein is compiled from data on structurally similar
compounds. A specific Safety Data Sheet (SDS) for 1-Bromo-2,4-dichloro-3-methylbenzene
is not readily available. This guide is intended for use by qualified professionals, including
researchers, scientists, and drug development experts, who must conduct a thorough risk
assessment before handling this chemical. All procedures should be performed in compliance
with local, regional, and national regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromo-2,4-dichloro-3-methylbenzene?

Based on data for structurally similar compounds, 1-Bromo-2,4-dichloro-3-methylbenzene is
expected to be hazardous. The primary concerns include:

 Skin Irritation: Causes skin irritation.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]

o Respiratory Irritation: May cause respiratory irritation.[1][2]
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e Harmful if Swallowed: May be harmful if ingested.[3]
Q2: What Personal Protective Equipment (PPE) is required when handling this compound?
To minimize exposure, the following PPE should be used:

o Engineering Controls: Work should be conducted in a well-ventilated chemical fume hood.
An eyewash station and safety shower must be readily accessible.[4][5]

o Eye Protection: Wear chemical safety goggles and a face shield.[4][6]
e Hand Protection: Use compatible, chemical-resistant gloves (e.qg., nitrile rubber).[4][5]

o Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to
prevent skin contact.[4][5]

Q3: What are the proper storage conditions for 1-Bromo-2,4-dichloro-3-methylbenzene?

Proper storage is crucial for maintaining chemical stability and safety.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][6]

Store away from heat, sparks, open flames, and other sources of ignition.[6]

Avoid contact with incompatible materials such as strong oxidizing agents.[6]

Store in a locked cabinet or area.[6][7]
Q4: How should I dispose of waste containing 1-Bromo-2,4-dichloro-3-methylbenzene?
This material should be treated as hazardous waste.[4][5]

o Disposal Method: Waste should be disposed of by a licensed professional waste disposal
service. A common method is to dissolve the material in a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.[4]

» Regulatory Compliance: All disposal practices must adhere strictly to local, state, and federal
regulations.[5]
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o Container Disposal: Do not reuse empty containers. They should be treated as hazardous
waste and disposed of accordingly.[4]

Troubleshooting Guides

Issue: A small amount of the compound has spilled on a gloved hand.

o Solution: Immediately remove the contaminated glove without touching the outer surface
with bare skin. Wash hands thoroughly with soap and water. Dispose of the contaminated
glove as hazardous waste.[4]

Issue: The container is opened, and the compound appears to be fuming.

o Explanation: While not explicitly documented for this specific compound, fuming can indicate
a reaction with moisture or air, or that the compound has a high vapor pressure.

o Action: Ensure all handling is done within a certified chemical fume hood. If fuming is
excessive, close the container if safe to do so and re-evaluate your handling procedure and
risk assessment.

Issue: Accidental skin or eye contact has occurred.

e First Aid - Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with plenty of soap and water for at least 15 minutes.[6] Seek medical attention if
irritation persists.[6]

o First Aid - Eye Contact: Immediately rinse eyes cautiously with plenty of water for several
minutes, including under the eyelids.[6][7] Remove contact lenses if present and easy to do.
Continue rinsing for at least 15 minutes and seek immediate medical attention from an
ophthalmologist.

o First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
If the person is not breathing, give artificial respiration. Seek immediate medical attention.[6]

[7]8]

o First Aid - Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
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immediately.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-2,4-dichloro-3-
methylbenzene and a structurally similar isomer, 2-Bromo-1,3-dichloro-4-methylbenzene.

1-Bromo-2,4-
dichloro-3- 2-Bromo-1,3-
. 1-Bromo-24-
Property methylbenzene dichloro-4-

. dichlorobenzene[9]
(Calculated/Predict methylbenzene[2]

ed)
Molecular Formula C7HsBrCl2 C7HsBrCl2 CeH3BrCl2
Molecular Weight 239.92 g/mol 239.92 g/mol 225.90 g/mol
Appearance Solid (Predicted) Not Available \s/\;:idte to off-white
Melting Point Not Available Not Available 26-30 °C
Boiling Point Not Available Not Available Not Available
Flash Point Not Available Not Available 98 °C (closed cup)[9]

Experimental Protocols
Protocol 1: Small Spill Decontamination

This protocol is for spills of less than 50 mL in a chemical fume hood.

o Restrict Access: Ensure the spill is contained within the fume hood. Alert others in the
laboratory.

o Wear PPE: Don appropriate PPE, including a lab coat, chemical safety goggles, a face
shield, and double-layered chemical-resistant gloves.

o Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a
commercial chemical absorbent.[3][4][5]
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Collection: Carefully scoop the absorbed material into a designated, labeled, and sealable
hazardous waste container.[4][5]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
acetone, ethanol), followed by a thorough wash with soap and water.

Waste Disposal: All contaminated materials, including absorbent, cloths, and PPE, must be
placed in the hazardous waste container.

Reporting: Report the incident to the laboratory supervisor or safety officer.

Protocol 2: Waste Characterization and Disposal

Waste Segregation: Do not mix 1-Bromo-2,4-dichloro-3-methylbenzene waste with other
waste streams unless compatibility is confirmed. Keep in original or appropriately labeled
containers.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the full
chemical name: "1-Bromo-2,4-dichloro-3-methylbenzene".

Container Integrity: Use only approved, sealed, and non-reactive containers for waste
storage. Keep containers closed when not in use.[6]

Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and
secondary containment area away from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's environmental
health and safety office or a licensed hazardous waste contractor. Provide them with the
complete chemical information. All disposal must comply with federal, state, and local
regulations.[5]

Visualizations
Workflow for Spill Response
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Caption: A step-by-step workflow for responding to a chemical spill.
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Decision Logic for Waste Disposal
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Caption: Decision-making process for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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